2-Deoxy-2-formamidogalacturonic acid

• CAS No.: 93772-80-6
• Molecular Formula: C7H11NO7
• Molecular Weight: 221.16 g/mol
• IUPAC Name: (2S,3R,4R,5R)-5-formamido-2,3,4-trihydroxy-6-oxohexanoic acid
• InChI: InChI=1S/C7H11NO7/c9-1-3(8-2-10)4(11)5(12)6(13)7(14)15/h1-6,11-13H,(H,8,10)(H,14,15)/t3-,4+,5+,6-/m0/s1
• InChI Key: XEXMEXGZSDWTOB-KCDKBNATSA-N
• SMILES: C(=O)C(C(C(C(C(=O)O)O)O)O)NC=O
• Isomeric SMILES: C(=O)[C@@H]([C@H]([C@H]([C@@H](C(=O)O)O)O)O)NC=O
• Synonyms: 2-deoxy-2-formamido-D-galacturonic acid; 2-deoxy-2-formamidogalacturonic acid; 2-DFAGA

Description

2-Deoxy-2-formamidogalacturonic acid is a derivative of galacturonic acid, where the hydroxyl group at the C2 position is replaced by a formamido (-NHCHO) moiety. This structural modification distinguishes it from natural galacturonic acid, altering its physicochemical properties and biological interactions. The formamido group may influence hydrogen bonding, solubility, and enzymatic recognition compared to acetyl or fluoro substituents.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 2-deoxy-2-formamidogalacturonic acid and related compounds:

Compound Name	CAS Number	Molecular Formula	Substituent at C2	Key Applications/Findings
2-Deoxy-2-formamidogalacturonic Acid*	N/A	C₈H₁₃NO₇ (inferred)	Formamido (-NHCHO)	Hypothesized roles in glycoconjugate synthesis; potential substrate for glycosidases.
2-Acetamido-2-deoxy-D-galacturonic Acid	132152-77-3	C₁₆H₂₂N₂O₁₀	Acetamido (-NHCOCH₃)	Used in studies of bacterial polysaccharide metabolism and enzyme inhibition .
2-Deoxy-2-fluoro-D-glucose	N/A	C₆H₁₁FO₅	Fluoro (-F)	Key metabolite in imaging (e.g., FDG-PET); identified via MS/MS and NMR .
2-Acetamido-2-deoxy-D-glucono-1,5-lactone	29847-23-2	C₈H₁₄N₄O₅	Acetamido (-NHCOCH₃)	Intermediate in carbohydrate synthesis; lactone form impacts reactivity .
2-Acetamido-2,4-dideoxy-β-D-xylo-hexopyranosyl	N/A	C₈H₁₄N₂O₈ (estimated)	Acetamido (-NHCOCH₃)	Synthesized as disaccharide analogs for probing glycosidase specificity .

Structural and Functional Analysis

Substituent Effects

• The formyl group may participate in hydrogen bonding distinct from acetyl, influencing interactions with enzymes like glycosyltransferases .
• Fluoro Group : Introduces electronegativity, altering metabolic stability. 2-Deoxy-2-fluoro-D-glucose is resistant to glycolysis, making it a tracer in metabolic imaging .
• Acetamido Group : Bulkier substituent; found in bacterial cell wall components (e.g., peptidoglycan). Compounds like 2-acetamido-2-deoxy-D-galacturonic acid are used to study hydrolase specificity .

Research Findings and Gaps

• MS/MS and NMR : Fluorinated sugars like 2-deoxy-2-fluoro-D-glucose are characterized via fragmentation patterns (e.g., neutral loss of C₄H₉O₄¹⁹F) and isotopic mass analysis . Similar methods could apply to formamido derivatives.
• Data Limitations : Direct studies on 2-deoxy-2-formamidogalacturonic acid are absent in the provided evidence. Further synthesis and characterization are needed to confirm its properties.